Cas no 724767-21-9 ((8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide)

• Product Name: (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide
• CAS No: 724767-21-9
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5986304
• Update Time: 2025-06-08

(8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide
• Ergoline-8-carboxamide, 9,10-didehydro-N-[(1R)-1-(hydroxymethyl)propyl]-6-methyl-, (8β)-
• Methylergometrine Impurity 1
• Methylergometrine EP impurity I
• 1''-epi-Methylergometrine
• MethylergoMetrine Impurity I

• Inchi： 1S/C20H25N3O2/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25)/t13-,14-,18-/m1/s1
• InChI Key： UNBRKDKAWYKMIV-HBUWYVDXSA-N
• SMILES： CN1C[C@H](C(=O)N[C@@H](CO)CC)C=C2C3=CC=CC4NC=C(C3=4)C[C@@]12[H]

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 638.4±55.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)

(8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides

Additional information on (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide

Comprehensive Analysis of (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide (CAS No. 724767-21-9)

The compound (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide, identified by its CAS No. 724767-21-9, is a synthetic ergoline derivative with significant pharmacological interest. Ergoline alkaloids are known for their diverse biological activities, and this particular compound has garnered attention due to its unique structural modifications and potential applications. Researchers and pharmaceutical developers are increasingly exploring its mechanisms of action, particularly in the context of neurological and metabolic disorders, which are among the most searched topics in modern biomedical research.

One of the key features of (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide is its ergoline backbone, which is shared with other biologically active compounds. The addition of the (1R)-1-(hydroxymethyl)propyl group and the 6-methyl substitution introduces steric and electronic effects that may influence receptor binding affinity and selectivity. These structural nuances are often discussed in forums and academic circles, especially when comparing synthetic ergoline derivatives to naturally occurring counterparts.

In recent years, the demand for novel compounds targeting neurological pathways has surged, driven by the rising prevalence of neurodegenerative diseases. Searches for terms like "ergoline derivatives and neuroprotection" or "synthetic ergolines for cognitive health" reflect this trend. CAS No. 724767-21-9 is frequently mentioned in preclinical studies investigating its potential to modulate dopamine or serotonin receptors, which are critical in mood regulation and motor control. This aligns with the growing public interest in mental health and holistic well-being.

Another area of interest is the compound's potential role in metabolic regulation. With obesity and diabetes being global health concerns, researchers are examining how ergoline derivatives might influence glucose metabolism or appetite suppression. Online queries such as "ergoline compounds for weight management" or "CAS 724767-21-9 and metabolic effects" highlight the public's curiosity about alternative therapeutic approaches. While clinical data is still limited, the compound's structural features suggest it could interact with peripheral targets involved in energy homeostasis.

From a synthetic chemistry perspective, the preparation of (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide involves multi-step organic transformations, including stereoselective synthesis to achieve the desired (8β) configuration. This complexity makes it a subject of interest for chemists exploring green chemistry methodologies or scalable production techniques. Searches for "sustainable synthesis of ergoline carboxamides" or "stereocontrol in ergoline derivatives" often reference this compound as a case study.

In conclusion, (8β)-9,10-Didehydro-N-(1R)-1-(hydroxymethyl)propyl-6-methylergoline-8-carboxamide (CAS No. 724767-21-9) represents a fascinating intersection of chemistry, pharmacology, and translational research. Its exploration addresses contemporary health challenges while offering insights into the design of next-generation therapeutics. As scientific understanding evolves, this compound may emerge as a pivotal tool in addressing unmet medical needs, resonating with both academic and public audiences alike.